Cas no 2219376-49-3 (methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo4.1.0heptane-3-carboxylate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo4.1.0heptane-3-carboxylate
• CAS No: 2219376-49-3
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6255365
• PubChem ID: 165837630
• Update Time: 2025-10-29

methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo4.1.0heptane-3-carboxylate
• 2219376-49-3
• methyl 2-{[(tert-butoxy)carbonyl]amino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate
• EN300-1708478

• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(16)14-9-7(11(15)17-4)5-6-8-10(9)18-8/h7-10H,5-6H2,1-4H3,(H,14,16)
• InChI Key： QTJWRWJQVQARMX-UHFFFAOYSA-N
• SMILES： O1C2CCC(C(=O)OC)C(C12)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2Ų

Additional information on methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo4.1.0heptane-3-carboxylate

Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2219376-49-3): A Comprehensive Overview

Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate, identified by its CAS number 2219376-49-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of bicyclic esters, characterized by its unique structural framework, which includes a seven-membered oxygen-containing heterocycle fused with a cycloalkane ring system. The presence of multiple functional groups, such as the tert-butoxy carbonyl moiety and an amino group, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural complexity of Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate contributes to its remarkable reactivity and utility in medicinal chemistry. The tert-butoxy carbonyl group, in particular, serves as a protective group for the amino function, allowing for selective modifications and subsequent functionalization without unwanted side reactions. This feature is particularly valuable in multi-step synthetic pathways where orthogonal reactions are required to achieve high yields and purity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Bicyclic structures, such as those found in Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate, have shown promise in various pharmacological contexts due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological targets. The oxygen-containing heterocycle in this compound not only contributes to its structural rigidity but also provides opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding.

The compound's utility extends beyond its role as a synthetic intermediate; it has also been explored as a building block for more complex molecules with potential pharmaceutical activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The tert-butoxy carbonyl group can be readily removed under specific conditions, allowing for the introduction of diverse substituents that may enhance biological activity. This flexibility makes Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate a valuable asset in the chemist's toolbox.

Recent advancements in computational chemistry have further highlighted the importance of this compound in drug discovery efforts. Molecular modeling studies have demonstrated that the bicyclic core of Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate can effectively engage with target proteins through multiple interaction modes, including hydrophobic and electrostatic interactions. These insights have guided the design of novel analogs with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate involves a series of well-established organic transformations, including cyclization reactions and protection-deprotection strategies. The use of advanced synthetic methodologies has enabled chemists to optimize reaction conditions and improve yields, making large-scale production feasible for research and industrial applications.

One notable aspect of this compound's synthesis is the incorporation of protecting groups to safeguard reactive sites during multi-step reactions. The tert-butoxy carbonyl group is particularly effective in this regard, as it is stable under a wide range of conditions while still being removable when desired. This characteristic has made Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate a preferred choice for synthetic chemists working on complex molecular architectures.

In conclusion, Methyl 2-{(tert-butoxy)carbonylamino}-7-oxabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2219376-49-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and synthetic utility, make it an invaluable tool for chemists exploring new therapeutic agents.